N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenylbutanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenylbutanamide
• InChI: InChI=1S/C20H25NO3/c1-23-18-12-11-17(15-19(18)24-2)13-14-21-20(22)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-12,15H,6,9-10,13-14H2,1-2H3,(H,21,22)
• InChI Key: HGRRPRXSZHLBAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCCC2=CC=CC=C2)OC
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenylbutanamide, commonly known as DPBE, is a chemical compound that belongs to the family of amphetamines. It is a research chemical that has gained popularity in recent years due to its potential in the field of scientific research. DPBE is a synthetic compound that is not approved for human consumption and is strictly used for research purposes.

Scientific Research Applications

DPBE has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and ADHD. It has also been studied for its potential as a cognitive enhancer and for its neuroprotective properties.

Mechanism of Action

DPBE acts as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also acts as a serotonin receptor agonist, which enhances the activity of serotonin in the brain. These mechanisms of action contribute to the potential therapeutic effects of DPBE.
Biochemical and Physiological Effects:
DPBE has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased focus, attention, and mood enhancement. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPBE in lab experiments is its potential as a research tool for studying the neurochemical mechanisms underlying various neurological disorders. However, one of the limitations of using DPBE is its lack of approval for human consumption, which restricts its use in clinical trials.

Future Directions

There are several potential future directions for research on DPBE, including its potential as a treatment for neurological disorders such as depression, anxiety, and ADHD. It could also be studied for its potential as a cognitive enhancer and for its neuroprotective properties. Additionally, further research could be conducted to better understand the mechanisms of action of DPBE and its potential as a research tool for studying the brain.

Synthesis Methods

DPBE can be synthesized using a variety of methods, including reductive amination, Grignard reaction, and reductive coupling. One of the most common methods for synthesizing DPBE is the reductive amination of 3,4-dimethoxyphenylacetone with 4-phenylbutylamine in the presence of a reducing agent such as sodium borohydride.